![molecular formula C16H15Cl2NO4S B4076638 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate](/img/structure/B4076638.png)
1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate
Overview
Description
1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a pharmacological agent. This compound is a type of glycine derivative that has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate is not fully understood. However, it has been suggested that this compound may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. It may also have antioxidant and anti-inflammatory effects, which could contribute to its neuroprotective properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which could contribute to its anticonvulsant and anxiolytic effects. This compound has also been shown to have antioxidant and anti-inflammatory effects, which could protect neurons from oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate in lab experiments is its potential as a pharmacological agent for the treatment of neurodegenerative disorders. This compound has been shown to have neuroprotective effects in animal models, which could make it a promising candidate for further research. However, one limitation of using this compound is its potential toxicity and side effects, which need to be carefully evaluated in preclinical studies.
Future Directions
There are several future directions for research on 1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate. One direction is to further investigate its mechanism of action and its potential as a modulator of the GABAergic system. Another direction is to explore its potential as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on optimizing the synthesis method of this compound to improve its yield and purity.
Scientific Research Applications
1-phenylethyl N-[(3,4-dichlorophenyl)sulfonyl]glycinate has been studied for its potential applications as a pharmacological agent. It has been shown to have anticonvulsant and neuroprotective effects in animal models. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
IUPAC Name |
1-phenylethyl 2-[(3,4-dichlorophenyl)sulfonylamino]acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO4S/c1-11(12-5-3-2-4-6-12)23-16(20)10-19-24(21,22)13-7-8-14(17)15(18)9-13/h2-9,11,19H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCQDNLWVDGQBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)OC(=O)CNS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.